Cas no 2648966-36-1 (7-Bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid)

• Product Name: 7-Bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid
• CAS No: 2648966-36-1
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• MDL: MFCD34168199
• CID: 5671830
• PubChem ID: 155973635
• Update Time: 2025-06-28

7-Bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AT31823
• EN300-27081770
• 7-BROMO-3,4-DIHYDRO-1H-2-BENZOPYRAN-1-CARBOXYLIC ACID
• 2648966-36-1
• 1H-2-Benzopyran-1-carboxylic acid, 7-bromo-3,4-dihydro-
• 7-Bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid

• MDL： MFCD34168199
• Inchi： 1S/C10H9BrO3/c11-7-2-1-6-3-4-14-9(10(12)13)8(6)5-7/h1-2,5,9H,3-4H2,(H,12,13)
• InChI Key： AJRZZBLTLVXERE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CCOC(C(=O)O)C=2C=1

Computed Properties

• Exact Mass: 255.97351g/mol
• Monoisotopic Mass: 255.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.650±0.06 g/cm3(Predicted)
• Boiling Point: 399.6±42.0 °C(Predicted)
• pka: 2.94±0.20(Predicted)

Additional information on 7-Bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid

Comprehensive Overview of 7-Bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS No. 2648966-36-1)

7-Bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS No. 2648966-36-1) is a brominated derivative of 3,4-dihydro-1H-2-benzopyran-1-carboxylic acid, a scaffold of significant interest in medicinal chemistry and pharmaceutical research. This compound features a benzopyran core, a structural motif prevalent in bioactive molecules, and a carboxylic acid functional group that enhances its potential for further derivatization. The presence of a bromo substituent at the 7-position makes it a valuable intermediate for Suzuki coupling, Buchwald-Hartwig amination, and other cross-coupling reactions, which are pivotal in drug discovery.

In recent years, the demand for heterocyclic compounds like 7-Bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid has surged due to their applications in developing small-molecule inhibitors, proteolysis-targeting chimeras (PROTACs), and fluorescent probes. Researchers are particularly interested in its role as a building block for kinase inhibitors, given the growing focus on targeted cancer therapies. The compound's CAS number 2648966-36-1 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

The synthesis of 7-Bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid typically involves electrophilic aromatic bromination of the parent benzopyran framework, followed by oxidation to introduce the carboxylic acid moiety. Its crystalline form and high purity (>98%) make it suitable for X-ray crystallography studies, aiding in the design of structure-activity relationship (SAR) models. Notably, its logP and solubility profiles align with Lipinski's Rule of Five, underscoring its drug-like properties.

From an SEO perspective, users often search for "7-Bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid supplier" or "CAS 2648966-36-1 price," highlighting commercial interest. Others inquire about its "mechanism of action" or "use in organic synthesis," indicating diverse applications. Environmental and green chemistry trends have also spurred queries about "sustainable synthesis" of such compounds, prompting manufacturers to adopt catalytic methods and solvent-free reactions.

In summary, 7-Bromo-3,4-dihydro-1H-2-benzopyran-1-carboxylic acid (CAS No. 2648966-36-1) is a versatile pharmaceutical intermediate with broad utility in drug development and material science. Its bromine and carboxyl functionalities offer multiple avenues for chemical modification, ensuring its continued prominence in research. As AI-driven drug design and high-throughput screening advance, this compound is poised to play a pivotal role in discovering next-generation therapeutics.